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Compound of Interest

Compound Name: Benazepril

Cat. No.: B10798989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the dosing and administration of

benazepril, an angiotensin-converting enzyme (ACE) inhibitor, in common rodent models of

hypertension. The included protocols and data are intended to facilitate the design and

execution of preclinical studies evaluating the efficacy and mechanism of action of benazepril
and related compounds.

Mechanism of Action
Benazepril is a prodrug that is metabolized in the liver to its active form, benazeprilat.[1][2][3]

[4] Benazeprilat inhibits the angiotensin-converting enzyme (ACE), a key component of the

Renin-Angiotensin-Aldosterone System (RAAS).[1][2][5][6][7] ACE is responsible for the

conversion of angiotensin I to the potent vasoconstrictor angiotensin II.[1][2][6][7] By inhibiting

ACE, benazeprilat decreases the production of angiotensin II, leading to vasodilation, reduced

aldosterone secretion, and a subsequent decrease in blood pressure.[2][7]

Signaling Pathway: The Renin-Angiotensin-
Aldosterone System (RAAS)
The following diagram illustrates the RAAS and the point of intervention for benazepril.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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